Cas no 261521-49-7 (tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate
• CAS No: 261521-49-7
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD18835685
• CID: 247349
• PubChem ID: 15484819
• Update Time: 2025-06-10

tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(3S)-3-methyl-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(3S)-3-methyl-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate
• 261521-49-7
• tert-butyl N-[(3S)-3-methyl-2-oxopyrrolidin-3-yl]carbamate
• (S)-tert-Butyl (3-methyl-2-oxopyrrolidin-3-yl)carbamate
• EN300-9404145

• MDL： MFCD18835685
• Inchi： 1S/C10H18N2O3/c1-9(2,3)15-8(14)12-10(4)5-6-11-7(10)13/h5-6H2,1-4H3,(H,11,13)(H,12,14)/t10-/m0/s1
• InChI Key： LYBRTARFAQKQLM-JTQLQIEISA-N
• SMILES： O(C(N[C@]1(C)C(NCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate

Introduction to Tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate (CAS No. 261521-49-7)

Tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate, with the CAS number 261521-49-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity and has garnered attention due to its unique structural and chemical properties. The presence of a carbamate functional group and a stereogenic center at the 3-position of the pyrrolidine ring makes this molecule particularly intriguing for further study and development.

The< strong>tert-butyl group attached to the carbamate moiety not only enhances the stability of the molecule but also influences its solubility and reactivity. The< strong>N-(3S)-3-methyl-2-oxopyrrolidin-3-yl portion of the name indicates a pyrrolidine ring with a methyl substituent at the 3-position and an oxo group at the 2-position, along with an S-configured stereocenter at the 3-position. This specific arrangement of functional groups and stereocenters contributes to the compound's distinct chemical behavior and potential biological activity.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as key scaffolds in drug discovery. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The stereochemistry of pyrrolidine derivatives, particularly the configuration at the 3-position, plays a crucial role in determining their biological activity. The S-configured derivative, such as Tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate, has been found to exhibit enhanced binding affinity and selectivity towards certain biological targets compared to its R-isomer.

One of the most compelling aspects of Tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate is its potential as a building block for more complex drug candidates. The carbamate group provides a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility makes it an attractive starting point for medicinal chemists looking to develop novel therapeutics.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of drug candidates. The S-configured pyrrolidine derivative has been shown to interact more favorably with biological targets due to its optimal spatial orientation. This has led to increased efforts in synthesizing and studying such derivatives, with Tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate being one of the compounds at the forefront of this research.

The synthesis of Tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate involves several key steps that highlight its complexity and the synthetic challenges associated with constructing such molecules. The introduction of the stereogenic center at the 3-position requires careful control over reaction conditions to ensure high enantioselectivity. Additionally, the presence of multiple functional groups necessitates a multi-step synthesis that often involves protecting group strategies to prevent unwanted side reactions.

In conclusion, Tert-butyl N-(3S)-3-methyl-2-oxopyrrolidin-3-ylcarbamate (CAS No. 261521-49-7) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>tert-butyl group and S-configured stereocenter, make it an attractive candidate for further study and development. As research in pyrrolidine derivatives continues to advance, compounds like this are likely to play a crucial role in the discovery and development of new therapeutics.